Octyl Hydrogen Adipate: Chemical Architecture, Electrophysical Properties, and Analytical Workflows
Octyl Hydrogen Adipate: Chemical Architecture, Electrophysical Properties, and Analytical Workflows
A Technical Whitepaper for Researchers and Drug Development Professionals
As application scientists navigating the intersection of material science and pharmaceutical formulation, we frequently encounter molecules that serve as critical bridges between organic synthesis and applied physical chemistry. Octyl hydrogen adipate (OHA) —also known as monooctyl adipate or 6-(octyloxy)-6-oxohexanoic acid—is a prime example. As a terminal dicarboxylic acid monoester, OHA possesses a unique amphiphilic architecture that makes it highly valuable as a lipidic prodrug linker, a precursor for conductive organometallic salts, and a specialized intermediate in chemical synthesis.
This guide provides an authoritative, deep-dive analysis into the structural properties, electrophysical behavior, and laboratory workflows associated with octyl hydrogen adipate.
Chemical Structure and Physicochemical Profiling
Octyl hydrogen adipate (CAS: 17961-12-5) is synthesized via the monoesterification of adipic acid (a six-carbon dicarboxylic acid) with 1-octanol[1]. The resulting molecule features a highly lipophilic eight-carbon aliphatic tail coupled with a polar, ionizable carboxylic acid headgroup.
This structural dichotomy governs its physical behavior. The free carboxylic acid allows for metal coordination and salt formation, while the octyl chain drives its high partition coefficient (LogP = 4.01)[2]. In pharmaceutical development, this specific LogP is highly desirable for enhancing the passive membrane permeability of hydrophilic active pharmaceutical ingredients (APIs) when OHA is utilized as a covalent prodrug linker.
Quantitative Physicochemical Data
To facilitate rapid reference for formulation and synthesis planning, the computed and experimental properties of OHA are summarized below:
| Property | Value | Mechanistic Implication |
| Chemical Name | Octyl hydrogen adipate | Standard IUPAC nomenclature[1]. |
| CAS Registry Number | 17961-12-5 | Unique identifier for procurement and safety tracking[1]. |
| Molecular Formula | C₁₄H₂₆O₄ | Indicates a saturated aliphatic system[1]. |
| Molecular Weight | 258.358 g/mol | Optimal size for minimizing steric hindrance during API conjugation[1]. |
| LogP (Octanol/Water) | 4.01 | High lipophilicity; excellent for lipid nanoparticle (LNP) integration[2]. |
| Topological Polar Surface Area | 63.6 Ų | Favorable for crossing biological membranes (ideal TPSA < 90 Ų)[1]. |
| Hydrogen Bond Donors/Acceptors | 1 / 4 | Capable of targeted hydrogen bonding without excessive solvation drag[1]. |
| Rotatable Bonds | 13 | High conformational flexibility, allowing it to fold into hydrophobic pockets[1]. |
Electrophysical Properties and Metal Salt Coordination
Beyond pharmaceutical applications, OHA is a critical ligand in the development of electrophysical materials. The terminal carboxylic acid readily coordinates with transition metals to form conductive organic salts.
Recent electrochemical studies have demonstrated that the structural characteristics of the monooctyl ester and the nature of the coordinated metal ion significantly dictate the electrophysical properties of the resulting complex[3].
-
Cobalt Salts: The cobalt(II) salt of monooctyl adipate exhibits a notable maximum electrical conductivity of 4.25×10−3 S/cm[3].
-
Nickel Salts: The corresponding nickel(II) salt demonstrates a slightly lower conductivity of 2.6×10−3 S/cm[3].
Furthermore, the electrochemical oxidation of sodium monooctyl adipate has been extensively studied on both platinum and graphite electrodes. The partial order of the reaction and the overall rate of the oxidative process are highly dependent on the concentration of the OHA salt, providing a tunable parameter for bulk electrolysis and sensor development[4].
Experimental Workflows and Methodologies
To ensure scientific integrity and reproducibility, the following protocols have been designed as self-validating systems. We emphasize the causality behind each methodological choice so that researchers can adapt these frameworks to their specific laboratory environments.
Protocol A: Selective Monoesterification Synthesis of OHA
Objective: Synthesize octyl hydrogen adipate while suppressing the formation of the thermodynamically favored diester (dioctyl adipate).
Mechanistic Rationale: Adipic acid is symmetrical. To force monoesterification, we utilize a massive stoichiometric excess of the diacid. The use of a Dean-Stark apparatus allows us to drive the equilibrium forward by physically removing water, while precise pH control during the workup exploits the pKa differences between the unreacted diacid and the monoester product.
-
Reaction Setup: In a 500 mL round-bottom flask, combine adipic acid (5.0 equivalents) and 1-octanol (1.0 equivalent). Add 0.05 equivalents of p-toluenesulfonic acid (p-TsOH) as a proton source to lower the activation energy of the Fischer esterification. Suspend the mixture in toluene.
-
Azeotropic Distillation: Attach a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (~110°C).
-
Self-Validation Check: Monitor the Dean-Stark trap. The reaction is complete when the theoretical volume of water (calculated based on 1-octanol moles) has collected in the trap. If water evolution stops prematurely, the reaction has stalled.
-
-
Selective Extraction: Cool the mixture to room temperature. Wash the organic layer with a precisely buffered aqueous solution at pH 5.5.
-
Causality: At pH 5.5, the more acidic unreacted adipic acid (pKa₁ ~4.4) is fully ionized and partitions into the aqueous phase, while the highly lipophilic OHA (LogP 4.01) remains predominantly in the organic toluene layer.
-
-
Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude OHA.
Protocol B: Reverse-Phase HPLC Quantification
Objective: Isolate and quantify OHA impurities using a specialized mixed-mode chromatography column.
Mechanistic Rationale: Standard C18 columns often cause peak tailing for aliphatic carboxylic acids due to secondary interactions with residual silanols on the silica matrix. We utilize the , which features positively charged groups embedded within the reverse-phase ligand. This provides a mixed-mode retention mechanism that yields sharp, symmetrical peaks for acidic compounds like OHA[2].
-
Mobile Phase Preparation: Prepare an isocratic mobile phase consisting of Acetonitrile (MeCN) and Water. Add 0.1% Phosphoric acid (H₃PO₄).
-
Causality: The phosphoric acid suppresses the ionization of OHA's carboxylic headgroup, keeping the molecule in its neutral state to ensure consistent hydrophobic retention[2]. (Note: Substitute with 0.1% Formic acid if coupling to a Mass Spectrometer).
-
-
System Equilibration: Purge the HPLC system and run the mobile phase through the Newcrom R1 column at 1.0 mL/min.
-
Self-Validation Check: Monitor the UV baseline at 210 nm. Do not inject until the baseline is perfectly flat, indicating thermal and chemical equilibrium within the column.
-
-
Execution: Inject 10 µL of the OHA sample. Integrate the resulting peak area for purity quantification. This method is highly scalable for preparative isolation or pharmacokinetic tracking[2].
Logical Workflow Visualization
The following diagram maps the logical progression from raw material synthesis through purification and into downstream industrial and pharmaceutical applications.
Fig 1: Synthesis workflow and downstream applications of octyl hydrogen adipate.
References
-
SIELC Technologies. "Separation of Octyl hydrogen adipate on Newcrom R1 HPLC column." SIELC Technologies Application Notes, May 2018. Available at:[Link]
-
Aliyeva, F.Kh., et al. "STUDY OF THE ELECTRICAL CONDUCTIVITY OF COBALT AND NICKEL SALTS OF MONOESTERS OF DICARBOXYLIC ACIDS." ResearchGate, Oct 2022. Available at: [Link]
-
Gheorghişor, M., & Ungureanu, E.-M. "Studiul proceselor de electrod la oxidarea pe platinǎ şi pe grafit a monooctiladipatului." Revista de Chimie / ResearchGate, Jan 1997. Available at:[Link]
-
National Center for Biotechnology Information. "PubChem Compound Summary for CID 87374, 6-Octoxy-6-oxohexanoate." PubChem. Available at:[Link]
